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Compound of Interest

(8-Bromo-2,5-
Compound Name: _
difluorophenyl)methanol

Cat. No.: B591644

An In-depth Technical Guide on the Safety Data for (3-Bromo-2,5-difluorophenyl)methanol

Disclaimer: This document provides a summary of available safety information for (3-Bromo-
2,5-difluorophenyl)methanol. A complete Safety Data Sheet (SDS) with all quantitative
physical, chemical, and toxicological properties was not publicly available at the time of writing.
The information herein is compiled from an available SDS from a supplier and should be used
for informational purposes by trained professionals.

Chemical Identification

Identifier Value

Chemical Name (3-Bromo-2,5-difluorophenyl)methanol
Synonyms 3-Bromo-2,5-difluorobenzyl alcohol
CAS Number 1159186-56-7

Molecular Formula C7HsBrr20

Molecular Weight 223.02 g/mol

(A structural representation would be included
Structure

here in a full whitepaper)
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Physical and Chemical Properties

Quantitative data for many physical and chemical properties of (3-Bromo-2,5-
difluorophenyl)methanol are not readily available in the public domain. The table below
summarizes the available information. Researchers should determine these properties
experimentally as needed for their specific applications.

Property Value

Appearance White powder

Purity 99%

Boiling Point 254.0 £ 35.0 °C (Predicted)[1]
Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not available

Autoignition Temperature Not available

Hazard Identification and Classification

(3-Bromo-2,5-difluorophenyl)methanol is classified as a hazardous substance. The following
GHS hazard statements apply:

o H315: Causes skin irritation.[2] This indicates that direct contact with the skin can cause
inflammation, redness, and discomfort.[2]

o H319: Causes serious eye irritation.[2] Contact with the eyes can result in significant
irritation, pain, and potential damage.[2]

o H335: May cause respiratory irritation.[2] Inhalation of the dust or vapors may lead to
irritation of the respiratory tract.[2]

Signal Word: Warning
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Toxicological Information

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%), for (3-Bromo-2,5-difluorophenyl)methanol are not available. The
primary toxicological concerns are related to its irritant properties on the skin, eyes, and
respiratory system.[2]

Handling, Storage, and Personal Protection
Handling

e Use only in a well-ventilated area, preferably in a chemical fume hood.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
e Avoid contact with skin and eyes.[2]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Wash hands thoroughly after handling.[2]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

» Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

The following first-aid measures are recommended in case of exposure:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[2][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of
(3-Bromo-2,5-difluorophenyl)methanol are not provided in the available safety data sheets.
However, standard methodologies for determining these properties for solid organic
compounds would be applicable. These include:

e Melting Point: Determined using a melting point apparatus (e.g., capillary tube method).

» Boiling Point: Can be determined for solids via techniques like distillation under reduced
pressure if the compound is stable at elevated temperatures.

o Solubility: Assessed by systematically testing the dissolution of a known mass of the
compound in various solvents at a specified temperature.

o Density: Can be measured using a pycnometer for solids.

o Toxicological Data (LD50/LC50): These values are determined through standardized in vivo
or in vitro toxicological studies following established regulatory guidelines (e.g., OECD
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guidelines).

Hazard Response Workflow

The following diagram illustrates the logical workflow for responding to a potential exposure to
(3-Bromo-2,5-difluorophenyl)methanol, based on the identified hazards.

Workflow for (3-Bromo-2,5-difluorophenyl)methanol Exposure

Exposure Event

Potential Exposure to
(3-Bromo-2,5-difluorophenyl)methanol

Initial Asi"essment

Identify Route@

Inhalation Skin Eyes

First-Aid Ac‘irons \

Inhalation: Skin Contact: Eye Contact:
. Wash with soap and water for 15 min. Flush with water for 15 min.

Move to fresh air. . .
Seek medical attention if symptoms persist Remove contaminated clothing. Remove contact lenses.
. Seek medical attention if irritation persists. Seek immediate medical attention.
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Caption: Hazard Response Workflow for (3-Bromo-2,5-difluorophenyl)methanol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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